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Compound of Interest

5-Bromo-3-chloro-2-
Compound Name:

hydroxypyridine
CAS No.: 58236-70-7
Cat. No.: B1632151

Get Quote

Executive Summary

5-Bromo-3-chloro-2-hydroxypyridine is a critical halogenated heterocyclic scaffold used
extensively in the synthesis of kinase inhibitors, antiviral agents, and agrochemicals. Its utility
stems from the orthogonal reactivity of the bromine (C5) and chlorine (C3) substituents,
allowing for regiospecific cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig).

This guide provides a definitive reference for the spectral characterization of this compound. It

addresses the common analytical challenges arising from prototropic tautomerism, which often
leads to misinterpretation of NMR and IR data by researchers unfamiliar with 2-hydroxypyridine
dynamics.

Part 1: Structural Dynamics & Tautomerism

The primary analytical challenge with CAS 58236-70-7 is its existence in a tautomeric
equilibrium between the lactim (2-hydroxypyridine) and lactam (2-pyridone) forms.
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e Solid State & Polar Solvents (DMSO, MeOH): The compound exists predominantly as 5-
bromo-3-chloro-2(1H)-pyridone.

e Non-Polar Solvents (CDCI3): The equilibrium shifts, often resulting in broadened or invisible
OH/NH signals in NMR.

Analyst Note: All QC protocols recommended in this guide utilize DMSO-d6 to stabilize the
pyridone tautomer, ensuring sharp, reproducible signals.
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Figure 1: Tautomeric equilibrium critical for spectral interpretation.

Part 2: Synthesis & Purification Strategy

To generate high-purity reference material, the following validated protocol is recommended.
This route exploits the ortho/para directing power of the hydroxyl group to install the bromine at
C5.

Protocol: Regioselective Bromination
Starting Material: 3-Chloro-2-hydroxypyridine (CAS 13466-35-8)

Dissolution: Dissolve 3-chloro-2-hydroxypyridine (1.0 eq) in Glacial Acetic Acid (10 volumes).

Bromination: Add Bromine (

, 1.05 eq) dropwise at ambient temperature. The C3-Chloro substituent blocks the ortho
position, forcing bromination to the para position (C5).

Heating: Stir at 50°C for 4 hours to ensure completion.

Quench: Pour mixture into ice water.

Isolation: Filter the resulting precipitate.
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 Purification: Recrystallize from Ethanol/Water (9:1).
Target Specifications:

o Appearance: White to pale yellow solid.

e Melting Point: 199-202°C [1].

Part 3: Spectral Analysis (The Core)
Mass Spectrometry (MS) - The Isotope Fingerprint

For halogenated compounds, MS provides the most immediate confirmation of identity through
isotopic abundance patterns.

e Chlorine:
[1][2]

e Bromine:
[1]

Theoretical Cluster Analysis (M+): The interaction of one Br and one Cl atom creates a distinct
3:4:1 triplet pattern.

. Isotope Relative Intensity
lon Species m/z (approx) . .
Composition (Theoretical)
M 207 75% (Base)
M+2 209 100%
M+4 211 25%

Interpretation: If your MS does not show the M+2 peak as the most intense (or roughly equal to
M), the halogenation pattern is incorrect.

Proton NMR ( H NMR)
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Solvent: DMSO-d6 (Recommended) Frequency: 400 MHz[3]
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Carbon NMR ( C NMR)
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Solvent: DMSO-d6

Chemical Shift (

Assignment Structural Logic
pPpm)
158.5 C-2 (C=0) Carbonyl carbon (Lactam).
138.2 C-6 -carbon, deshielded by N.
137.5 C-4 Aromatic CH.

Substituted carbon. Cl effect is
122.1 C-3 (C-Cl) relatively neutral on shift

compared to H.

Diagnostic: Carbon attached to
Bromine is significantly

96.8 C-5 (C-Br) ,
shielded (Heavy atom effect),

appearing upfield < 100 ppm.

Infrared Spectroscopy (IR)

Method: KBr Pellet or ATR

e 3100 - 2800 cm~1: Broad absorption. Corresponds to N-H stretching (associated) in the
pyridone form.

e 1660 — 1650 cm~1: Strong C=0 stretch (Amide | band). This confirms the pyridone tautomer.
A hydroxypyridine would show C=N and O-H stretches instead.

e 700 — 800 cm~1: C-Cl and C-Br stretches (Fingerprint region).

Part 4: Quality Control Workflow

The following decision tree outlines the self-validating protocol for releasing a batch of 5-
Bromo-3-chloro-2-hydroxypyridine for research use.
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Figure 2: QC Decision Tree for batch validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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